Lubricity Enhancement: Methyl Ricinoleate vs. Methyl Oleate in Low-Sulfur Diesel
Methyl 12-hydroxyoctadec-9-enoate (C18:1 OH) demonstrated superior lubricity compared to methyl oleate (C18:1) when added as an additive to low-sulfur diesel fuel at identical concentrations [1]. The hydroxylated ester achieved the national standard lubricity requirement at a lower addition ratio than its non-hydroxylated counterpart [1].
| Evidence Dimension | Lubricity enhancement in low-sulfur diesel (HFRR method) |
|---|---|
| Target Compound Data | Achieved national lubricity standard at ≤1.5% addition ratio; wear scar diameter reduction relative to unsaturated FAME baseline |
| Comparator Or Baseline | Methyl oleate (C18:1) and saturated C18 methyl stearate |
| Quantified Difference | Methyl ricinoleate (C18:1 OH) showed better lubricity than methyl oleate (C18:1) under same carbon chain length and unsaturation conditions; unsaturated FAMEs required 1.5% addition ratio to meet standard vs. 3.0% for saturated FAMEs |
| Conditions | High Frequency Reciprocating Rig (HFRR) wear testing; addition ratios of 0.5%, 1.0%, 1.5%, and 3.0% in low-sulfur diesel fuel; triplicate measurements |
Why This Matters
For procurement in lubricant or fuel additive applications, methyl ricinoleate enables lower dosage requirements to achieve target lubricity specifications compared to non-hydroxylated C18 esters.
- [1] Mei D, Luo Y, Shen X, Lu D, Yuan Y. Lubrication properties of fatty acid methyl esters as low-sulfur diesel enhancers. Transactions of the Chinese Society of Agricultural Engineering (Transactions of the CSAE). 2016; 32(9): 193-197. DOI: 10.11975/j.issn.1002-6819.2016.09.027. View Source
